Cas no 1803748-12-0 (Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate)

• Product Name: Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate
• CAS No: 1803748-12-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010622
• Update Time: 2025-10-05

Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate

• Inchi： 1S/C12H13NO3/c1-3-9-4-8(7-13)5-10(12(9)15)6-11(14)16-2/h4-5,15H,3,6H2,1-2H3
• InChI Key： DAEZMXNVSPQXIY-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C#N)=CC=1CC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate

Recent Advances in the Study of Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate (CAS: 1803748-12-0)

Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate (CAS: 1803748-12-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and therapeutic potential.

The compound has been identified as a key intermediate in the synthesis of novel bioactive molecules, particularly those targeting inflammatory and metabolic disorders. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. These studies have also explored the compound's stability under various conditions, which is critical for its application in pharmaceutical formulations.

In vitro and in vivo studies have demonstrated that Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate exhibits promising anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways, such as the NF-κB and Nrf2 pathways, which play crucial roles in inflammation and oxidative stress. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutic agents.

Further research has investigated the pharmacokinetic and pharmacodynamic properties of Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate. Studies have shown that the compound has favorable bioavailability and tissue distribution profiles, making it a viable candidate for further preclinical and clinical development. Additionally, its low toxicity profile in animal models underscores its potential as a safe and effective therapeutic agent.

Recent advancements in synthetic chemistry have also enabled the scalable production of Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate, addressing previous challenges related to yield and purity. These improvements have facilitated its use in high-throughput screening assays, where it has shown activity against a range of molecular targets implicated in various diseases.

In conclusion, Methyl 5-cyano-3-ethyl-2-hydroxyphenylacetate (CAS: 1803748-12-0) represents a promising compound with diverse applications in medicinal chemistry and drug development. Ongoing research aims to further elucidate its biological mechanisms and optimize its therapeutic potential. The compound's unique chemical properties and biological activities make it a valuable subject of study for researchers in the field.